Cas no 61758-86-9 (Propanoic acid, 3-[(butylethylamino)sulfonyl]-)

Propanoic acid, 3-[(butylethylamino)sulfonyl]- structure
61758-86-9 structure
Product Name:Propanoic acid, 3-[(butylethylamino)sulfonyl]-
CAS No:61758-86-9
MF:C9H19NO4S
MW:237.316461801529
CID:1629137
Update Time:2024-09-11

Propanoic acid, 3-[(butylethylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[(butylethylamino)sulfonyl]-
    • Inchi: 1S/C9H19NO4S/c1-3-5-7-10(4-2)15(13,14)8-6-9(11)12/h3-8H2,1-2H3,(H,11,12)
    • InChI Key: ROJKBTMAEAUNKR-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCS(N(CCCC)CC)(=O)=O

Computed Properties

  • Exact Mass: 237.10357

Experimental Properties

  • Density: 1.186±0.06 g/cm3(Predicted)
  • Boiling Point: 381.2±44.0 °C(Predicted)
  • PSA: 74.68
  • pka: 4.07±0.10(Predicted)
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